methyl 6-bromo-4-(2-methoxy-1,1-dimethyl-2-oxoethyl)-2-oxo-3-chromanecarboxylate

• IUPAC Name: methyl 6-bromo-4-(1-methoxy-2-methyl-1-oxopropan-2-yl)-2-oxo-3,4-dihydrochromene-3-carboxylate
• InChI: InChI=1S/C16H17BrO6/c1-16(2,15(20)22-4)12-9-7-8(17)5-6-10(9)23-14(19)11(12)13(18)21-3/h5-7,11-12H,1-4H3
• InChI Key: ZQLQNGVBGAXTCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1C(C(=O)OC2=C1C=C(C=C2)Br)C(=O)OC)C(=O)OC
• Molecular Formula: C16H17BrO6
• Molecular Weight: 385.21 g/mol

Description

Methyl 6-bromo-4-(2-methoxy-1,1-dimethyl-2-oxoethyl)-2-oxo-3-chromanecarboxylate is a useful research compound. Its molecular formula is C16H17BrO6 and its molecular weight is 385.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 384.02085 g/mol and the complexity rating of the compound is 503. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Methodologies and Organic Chemistry Applications

• Synthesis of Antinociceptive Compounds : A study has demonstrated the synthesis of methyl 6-bromo-4-(2-methoxy-1,1-dimethyl-2-oxoethyl)-2-oxo-3-chromanecarboxylate derivatives showing antinociceptive activity. These compounds were synthesized through reactions involving methyl 1-bromocyclohexanecarboxylate with zinc and 2-oxochromene- or 6-bromo-2-oxochromene-3-carboxylic acids (Kirillov, Makhmudov, Nikiforova, & Mardanova, 2015).

• Advanced Organic Synthesis Techniques : Research into reaction mechanisms involving dialkyl 2-butynoate with aniline and formaldehyde has led to the revision of the structure of products previously thought to be different compounds. Such research underpins the importance of accurate structural identification in the synthesis of complex molecules, potentially including derivatives of the subject compound (Srikrishna, Sridharan, & Prasad, 2010).

Potential Pharmacological Applications

• The synthesis and study of derivatives of this compound have revealed potential pharmacological properties, particularly in the realm of antinociception. This opens avenues for further research into the development of new therapeutic agents targeting pain relief.

Chemical Synthesis and Environmental Considerations

• Research into the synthesis of related compounds emphasizes the need for environmentally benign methodologies. For example, the development of new synthetic routes that reduce the use of toxic reagents represents a step forward in green chemistry. While not directly related to the compound , these methodologies could be adapted for its synthesis, highlighting the importance of sustainable practices in chemical research (Xu & He, 2010).